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Compound of Interest

Compound Name: KL-11743

Cat. No.: B12431999 Get Quote

KL-11743 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility of KL-11743 and the

preparation of stock solutions. Below you will find frequently asked questions, troubleshooting

guides, and detailed experimental protocols to ensure successful use of KL-11743 in your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving KL-11743?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

KL-11743. It exhibits high solubility in DMSO.[1][2][3] For in vivo studies, specific formulations

using a combination of solvents like DMSO, PEG300, Tween 80, and water or corn oil are

suggested.[1]

Q2: What is the solubility of KL-11743 in common solvents?

A2: The solubility of KL-11743 varies significantly across different solvents. Please refer to the

table below for detailed solubility information.

Q3: How should I store the solid compound and prepared stock solutions?

A3: Proper storage is crucial to maintain the stability of KL-11743.
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Solid Powder: Store at -20°C for up to 3 years.[1][2]

Stock Solutions in DMSO:

For short-term storage, aliquots can be stored at -20°C for up to 1 month.[1][4][5]

For long-term storage, it is recommended to store aliquots at -80°C for up to 1 year.[1][2]

It is advisable to prepare and use solutions on the same day whenever possible.[5] Avoid

repeated freeze-thaw cycles.[1]

Q4: I am observing precipitation in my stock solution. What should I do?

A4: If you observe precipitation, it could be due to several factors:

Solvent Quality: Ensure you are using fresh, high-quality DMSO. Moisture-absorbing DMSO

can reduce solubility.[1]

Concentration: You may have exceeded the solubility limit. Refer to the solubility table to

ensure you are working within the recommended concentration range.

Temperature: Before use, allow the product to equilibrate to room temperature for at least

one hour prior to opening the vial.[5] Gentle warming and sonication can aid in dissolution if

precipitation occurs during preparation.[2][3][4]

Data Presentation
Table 1: Solubility of KL-11743
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Solvent Solubility
Molar
Concentration

Notes

DMSO 100 mg/mL[1] 191.35 mM[1]

Use of fresh DMSO is

recommended as

moisture can reduce

solubility.[1]

Sonication and

warming to 60°C can

aid dissolution.[3]

DMSO 25 mg/mL[2][3] 47.84 mM[2][3]
Sonication is

recommended.[2]

Ethanol 3 mg/mL[1] Not specified

Water Insoluble[1] Not applicable

10% DMSO in 90%

corn oil
≥ 2.08 mg/mL[3][4] ≥ 3.98 mM[3]

Results in a clear

solution.[3][4]

0.5%

Methylcellulose/0.25%

Tween-80 in Water

9.98 mg/mL[3] 19.10 mM[3]

Forms a suspended

solution; sonication is

needed.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of KL-11743 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

KL-11743 powder (Molecular Weight: 522.6 g/mol )[1]

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes

Vortex mixer

Optional: Sonicator or water bath

Procedure:

Equilibration: Allow the vial of KL-11743 powder to equilibrate to room temperature for at

least one hour before opening.[5]

Weighing: Accurately weigh the desired amount of KL-11743 powder. For example, to

prepare 1 mL of a 10 mM solution, you will need 5.226 mg of KL-11743.

Dissolution:

Add the appropriate volume of fresh DMSO to the vial containing the KL-11743 powder. To

prepare a 10 mM solution, you would add 1 mL of DMSO to 5.226 mg of the compound.

Vortex the solution thoroughly to facilitate dissolution.

If the compound does not fully dissolve, sonication or gentle warming (e.g., in a 37°C

water bath) can be applied.[2][3][4]

Aliquoting and Storage:

Once the solution is clear and homogenous, aliquot the stock solution into smaller, single-

use volumes in tightly sealed vials to avoid repeated freeze-thaw cycles.[1]

For short-term storage, store the aliquots at -20°C.[1][4][5]

For long-term storage, store the aliquots at -80°C.[1][2]

Mandatory Visualization
KL-11743 is a potent inhibitor of class I glucose transporters (GLUTs), which play a crucial role

in cellular glucose uptake and metabolism. By blocking these transporters, KL-11743 disrupts

the glycolytic pathway, impacting cellular energy production and biosynthetic processes.
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Caption: Mechanism of action of KL-11743 as a GLUT inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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